Cas no 597-02-4 (Pentonic acid,4,5-dideoxy-2-C-methyl- (9CI))
597-02-4 structure
Product Name:Pentonic acid,4,5-dideoxy-2-C-methyl- (9CI)
Pentonic acid,4,5-dideoxy-2-C-methyl- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Pentonic acid,4,5-dideoxy-2-C-methyl- (9CI)
- 2,3-dihydroxy-2-methylpentanoic acid
- 2,3-Dihydroxy-2-methyl-valeriansaeure
- 2,3-dihydroxy-2-methyl-valeric acid
- 2-Methyl-pentandiol-(2.3)-saeure-(1)
- AC1L7V5K
- NSC246160
- DTXSID90311879
- WBPIKRWVCLNWOS-UHFFFAOYSA-N
- 597-02-4
- NSC-246160
- 4,5-Dideoxy-2-c-methylpentonic acid #
- (+)-threo-2,3-dihydroxy-2-methylvaleric acid
- AKOS006380580
- SCHEMBL446452
-
- Inchi: 1S/C6H12O4/c1-3-4(7)6(2,10)5(8)9/h4,7,10H,3H2,1-2H3,(H,8,9)
- InChI Key: WBPIKRWVCLNWOS-UHFFFAOYSA-N
- SMILES: OC(C(=O)O)(C)C(CC)O
Computed Properties
- Exact Mass: 148.07356
- Monoisotopic Mass: 148.074
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 134
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.4
- Topological Polar Surface Area: 77.8Ų
Experimental Properties
- Density: 1.259
- Boiling Point: 333.2°Cat760mmHg
- Flash Point: 169.5°C
- Refractive Index: 1.496
- PSA: 77.76
- LogP: -0.40710
Pentonic acid,4,5-dideoxy-2-C-methyl- (9CI) Related Literature
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
597-02-4 (Pentonic acid,4,5-dideoxy-2-C-methyl- (9CI)) Related Products
- 5949-29-1(Citric acid monohydrate)
- 6100-05-6(Potassium citrate monohydrate)
- 10402-15-0(Copper Citrate)
- 866-83-1(Potassium Citrate Monobasic)
- 77-92-9(Citric acid)
- 77-95-2(D(-)-Quinic Acid)
- 3012-65-5(Diammonium hydrogen citrate)
- 1123-28-0(1-Hydroxycyclohexanecarboxylic acid)
- 6205-14-7(Hydroxycitric Acid (Technical Grade))
- 7778-49-6(Potassium citrate)
Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
CN Supplier
Reagent
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk
SunaTech Inc.
Gold Member
CN Supplier
Reagent
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
CN Supplier
Bulk